Cas no 114899-77-3 (Trabectedin)

• Product Name: Trabectedin
• CAS No: 114899-77-3
• MF: C₃₉H₄₃N₃O₁₁S
• MW: 761.837229967117
• MDL: MFCD00874849
• CID: 152534
• PubChem ID: 108150
• Update Time: 2025-05-26

Trabectedin Chemical and Physical Properties

Names and Identifiers

• Spiro[6,16-(epithiopropanoxymethano)-7,13-imino-12H-1,3-dioxolo[7,8]isoquino[3,2-b][3]benzazocine-20,1'(2'H)-isoquinolin]-19-one,5-(acetyloxy)-3',4',6,6a,7,13,14,16-octahydro-6',8,14-trihydroxy-7',9-dimethoxy-4,10,23-trimethyl-,(1'R,6R,6aR,7R,13S,14S,16R)-
• Trabectedin
• Spiro[6,16-(epithiopropanoxymethano)-7,13-imino-12H-1,3-dioxolo[7,8]isoquino[3,2-b][3]benzazoc...
• Spiro[6,16-(epithiopropanoxymethano)-7,13-imino-12H-1,3-dioxolo[7,8]isoquino[3,2-b][3]benzazocine-20,1'(2'H)-isoquinolin]-19-
• Spiro[6,16-(epithiopropanoxymethano)-7,13-imino-12H-1,3-dioxolo[7,8]isoquino[3,2-b][3]benzazocine-20,1'(2'H)-isoquinolin]-19-one,5-(acetyloxy)-3',4',6,6a,7,13,14,16-octahydro-6',8,14-trihydroxy-7',9-d
• (1'R,6R,6aR,7R,13S,14S,16R)
• 5-(acetyloxy)-3',4',6,6a,7,13,14,16-octahydro-6',8,14-trihydroxy-7',9-dimethoxy-4,10,23-trimethyl-,[6R-(6a,6a3,73,133,143,16a,20R*)]
• Ecteinascidin
• ecteinascidin-743
• Ecteinascidine 743
• ET-743
• Yondelis
• Yondelis(R)
• Et 743
• NSC 648766
• NSC-684766
• ecteinascidin 743
• Yondelis R ,Trabectedin
• PKVRCIRHQMSYJX-ZKZLGIKISA-N
• GTPL2774
• TRABECTEDIN [EMA EPAR]
• PKVRCIRHQMSYJX-AIFWHQITSA-N
• CHEBI:84050
• TRABECTEDIN [MART.]
• EN300-19768451
• NCGC00181159-01
• Ecteinascidin 743;ET-743
• MS-31361
• NSC 684766
• TRABECTEDIN [USAN]
• TRABECTEDIN [WHO-DD]
• DTXCID0026880
• Tox21_113236
• Q2637746
• TRABECTEDIN [JAN]
• 114899-77-3
• trabectedine
• UNII-ID0YZQ2TCP
• DB05109
• F81329
• Spiro(6,16-(epithiopropanoxymethano)-7,13-imino-12H-1,3-dioxolo(7,8)isoquino(3,2,-b)(3)benzazocine-20,1'(2'H)-isoquinolin)-19-one, 3',4',6,6a,7,13,14,16-octahydro-5-(acetyloxy)-6',8,14-trihydroxy-7',9-dimethoxy-4,10,23-trimethyl-, (6R-(6-alpha,6a-beta,7-beta,13-beta,14-beta,16-alpha,20R*))-
• [(1R,2R,3R,11S,12S,14R,26R)-5,6',12-trihydroxy-6,7'-dimethoxy-7,21,30-trimethyl-27-oxospiro[17,19,28-trioxa-24-thia-13,30-diazaheptacyclo[12.9.6.13,11.02,13.04,9.015,23.016,20]triaconta-4(9),5,7,15,20,22-hexaene-26,1'-3,4-dihydro-2H-isoquinoline]-22-yl] acetate
• SCHEMBL12119916
• trabectedinum
• EX-A4317
• ECTEINASCIDINS TRABECTEDIN [MI]
• (6R,6aR,7R,13S,14S,16R,20R)-6',8,14-trihydroxy-7',9-dimethoxy-4,10,23-trimethyl-19-oxo-3',4',6,7,12,13,14,16-octahydro-2'H,6aH-spiro[7,13-epimino-6,16-(epithiopropanooxymethano)[1,3]dioxolo[7,8]isoquinolino[3,2-b][3]benzazocine-20,1'-isoquinolin]-5-yl acetate
• NSC-813783
• NSC-648766
• DTXSID2046880
• Trabectedin [INN]
• HY-50936
• ID0YZQ2TCP
• (1'R,6R,6aR,7R,13S,14S,16R)-6',8,14-Trihydroxy-7',9-dimethoxy-4,10,23-trimethyl-19-oxo-3',4',6a,7,12,13,14,16-octahydro-2'H,6H-spiro(6,16-(epithiopropanooxymethano)-7,13-epiminobenzo(4,5)azocino(1,2-b)(1,3)dioxolo(4,5-h)isoquinolin-20,1'-isoquinolin)-5-yl acetate
• ET743
• Ecteinascidins trabectedin
• CCRIS 8133
• TRABECTEDIN (MART.)
• NSC813783
• (1'R,6R,6aR,7R,13S,14S,16R)-6',8,14-Trihydroxy-7',9-dimethoxy-4,10,23-trimethyl-19-oxo-3',4',6,7,12,13,14,16-octahydrospiro(6,16-(epithiopropanooxymethano)-7,13-imino-6aH-1,3-dioxolo(7,8)isoquino(3,2-b)(3)benzazocine-20,1'(2'H)-isoquinolin)-5-yl acetate
• CS-1608
• (6R,6aR,7R,13S,14S,16R,20R)-6',8,14-trihydroxy-7',9-dimethoxy-4,10,23-trimethyl-19-oxo-3',4',6,7,12,13,14,16-octahydro-2'H,6aH-spiro(7,13-epimino-6,16-(epithiopropanooxymethano)(1,3)dioxolo(7,8)isoquinolino(3,2-b)(3)benzazocine-20,1'-isoquinolin)-5-yl acetate
• CHEMBL450449
• TRABECTEDIN [ORANGE BOOK]
• Trabectedin [USAN:INN:BAN]
• Tox21_112762
• NSC648766
• NCGC00181159-02
• AC-27767
• (1R,2R,3R,11S,12S,14R,26R)-5,6',12-trihydroxy-6,7'-dimethoxy-7,21,30-trimethyl-27-oxo-3',4'-dihydro-2'H-17,19,28-trioxa-24-thia-13,30-diazaspiro[heptacyclo[12.9.6.1^{3,11}.0^{2,13}.0^{4,9}.0^{15,23}.0^{16,20}]triacontane-26,1'-isoquinoline]-4(9),5,7,15(23),16(20),21-hexaen-22-yl acetate
• L01CX01
• Ect 743
• Trabectedina
• AKOS025401985
• CAS-114899-77-3
• Spiro(6,16-(epithiopropanoxymethano)-7,13-imino-12H-1,3-dioxolo(7,8)isoquino(3,2,-b)(3)benzazocine-20,1'(2'H)-isoquinolin)-19-one, 5-(acetyloxy)-3',4',6,6a,7,13,14,16-octahydro-6',8,14-trihydroxy-7',9-dimethoxy-4,10,23-trimethyl-, (1'R,6R,6aR,7R,13S,14S,16R)-
• (-)-Ecteinascidin 743
• (1'R,6R,6aR,7R,13S,14S,16R)-5-(Acetyloxy)-3',4',6,6a,7,13,14,16-octahydro-6',8,14-trihydroxy-7',9-dimethoxy-4,10,23-trimethylspiro[6,16-(epithiopropanoxymethano)-7,13-imino-12H-1,3-dioxolo[7,8]isoquino[3,2-b][3]benzazocine-20,1'(2'H)-isoquinolin]-19-one; Ecteinascidin 743; Et 743; NSC 648766; Yondelis;

• MDL： MFCD00874849
• Inchi： 1S/C39H43N3O11S/c1-16-9-20-10-22-37(46)42-23-13-50-38(47)39(21-12-25(48-5)24(44)11-19(21)7-8-40-39)14-54-36(30(42)29(41(22)4)26(20)31(45)32(16)49-6)28-27(23)35-34(51-15-52-35)17(2)33(28)53-18(3)43/h9,11-12,22-23,29-30,36-37,40,44-46H,7-8,10,13-15H2,1-6H3/t22-,23-,29+,30+,36+,37-,39+/m0/s1
• InChI Key： PKVRCIRHQMSYJX-AIFWHQITSA-N
• SMILES： S1C[C@@]2(C3C=C(C(=CC=3CCN2)O)OC)C(=O)OC[C@H]2C3=C4C(=C(C)C(=C3[C@@H]1[C@H]1[C@H]3C5C(=C(C(C)=CC=5C[C@@H]([C@@H](N12)O)N3C)OC)O)OC(C)=O)OCO4

Computed Properties

• Exact Mass: 761.26200
• Monoisotopic Mass: 761.26183037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 54
• Rotatable Bond Count: 4
• Complexity: 1450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 194Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.55±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: Almost insoluble (0.055 g/l) (25 º C),
• PSA: 194.02000
• LogP: 3.61780
• Specific Rotation: D25 +114° (c = 0.1 in methanol)

Trabectedin Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：-20°C, protect from light, stored under nitrogen *The compound is unstable in solutions, freshly prepared is recommended.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzazocines
• Other Chemical Reagents